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Introduction
Barium chlorite (Ba(ClO₂)₂) is an inorganic compound that, despite its potential as a strong

oxidizing agent, remains a sparsely documented chemical entity in scientific literature and

major chemical databases. This technical guide synthesizes the available registry information,

physicochemical properties, and safety data for barium chlorite. It also highlights the

significant gaps in the experimental data for this compound, providing a clear perspective for

researchers and developers who may encounter or consider this substance in their work. Due

to the limited specific toxicological data on barium chlorite, information regarding the toxicity

of the barium ion is included to provide a baseline for safety considerations.

Registry and Identification
Barium chlorite is identified by the CAS number 14674-74-9.[1][2] However, it is notably

absent from major chemical registries such as PubChem and the European Chemicals Agency

(ECHA) database. This lack of comprehensive registration suggests limited commercial

production and regulatory assessment.

The relationship between the primary identifiers of barium chlorite is illustrated in the diagram

below.
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Barium Chlorite Identifiers

Barium Chlorite

CAS: 14674-74-9 Molecular Formula: Ba(ClO₂)₂

InChI Key: WOHVONCNVLIHKY-UHFFFAOYSA-L

Click to download full resolution via product page

Caption: Relationship between key identifiers for Barium Chlorite.

Physicochemical Properties
The available data on the physicochemical properties of barium chlorite are summarized in

the table below. It is important to note that some of this data may be predicted or from sources

with limited experimental validation.
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Property Value Source

Molecular Formula Ba(ClO₂)₂ [3]

Molecular Weight 272.23 g/mol [4]

Appearance
White granular solid or

crystalline solid.[1][3]
[1][3]

Density 3.61 g/cm³ [2]

Melting Point
Decomposes explosively at

190 °C.[1]
[1]

Boiling Point Not applicable (decomposes). N/A

Solubility

Soluble in water.[5] It can

crystallize from solution as a

heptahydrate or a 3.5-hydrate.

[1][6]

[1][5][6]

Chemical Reactivity and Hazards
Barium chlorite is a strong oxidizing agent.[1] This property dictates its primary chemical

hazards.
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Reactivity Description Source

With Combustible Materials

Accelerates the burning of

combustible materials.

Mixtures can be highly

flammable and may be ignited

by friction.

[1]

With Reducing Agents

Can ignite on contact with

substances like potassium

thiocyanate.[1]

[1]

With Chlorine

Reacts with chlorine gas to

produce explosive chlorine

dioxide (ClO₂).

[1]

With Ammonia

Reacts with ammonia to

produce shock-sensitive

ammonium chlorite.

[1]

Thermal Decomposition

Decomposes explosively at

190 °C. When heated to

decomposition, it emits toxic

fumes of chlorine.[1]

[1]

Experimental Protocols
A significant gap exists in the scientific literature regarding detailed experimental protocols for

the synthesis of barium chlorite. While a general reaction scheme is proposed, specific

procedural details, purification methods, and analytical characterization are not well-

documented.

General Synthesis Reaction:

One suggested method for the preparation of barium chlorite involves the reaction of chlorous

acid with barium carbonate[2]:

BaCO₃(s) + 2HClO₂(aq) → Ba(ClO₂)₂(aq) + H₂O(l) + CO₂(g)
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Another documented laboratory-scale synthesis involves the reaction of chlorine dioxide with

barium hydroxide and hydrogen peroxide[4]:

2ClO₂ + Ba(OH)₂·8H₂O + H₂O₂ → Ba(ClO₂)₂ + O₂ + 10H₂O

Note: Due to the hazardous nature of the reactants and products, any attempt at synthesis

should be conducted with extreme caution by experienced personnel in a controlled laboratory

setting.

Crystalline Structure
Research has been published on the crystal structure of barium chlorite hydrate, specifically

Ba(ClO₂)₂·3.5H₂O. This compound has a monoclinic crystal structure.[6] The barium cation

(Ba²⁺) is coordinated by chlorite anions (ClO₂⁻) and water molecules.[6] This structural

information is valuable for understanding the solid-state properties of the hydrated form of this

compound.

Toxicity and Safety
There is a lack of specific toxicological studies on barium chlorite. However, as a soluble

barium salt, it should be handled as a highly toxic substance. The primary toxicity is associated

with the barium ion (Ba²⁺), which is a muscle poison.
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Hazard Description Source

Toxicity of Barium Ion

Soluble barium compounds

are toxic. The barium ion can

cause vomiting, abdominal

cramps, diarrhea, and in

severe cases, tremors,

paralysis, and death.

[7]

General Hazards

Barium chlorite is classified as

a poison.[1] Ingestion or

inhalation of dust can be

harmful.

[1]

Personal Protective Equipment

Due to its oxidizing nature and

the toxicity of barium,

appropriate PPE, including

chemical-resistant gloves,

safety goggles, and respiratory

protection, should be used

when handling this compound.

N/A

Conclusion
Barium chlorite (CAS No. 14674-74-9) is a potent oxidizing agent with limited documentation

in major chemical databases and scientific literature. While its basic chemical formula and

some physical properties are known, there is a significant lack of detailed experimental

protocols for its synthesis and a comprehensive set of quantitative data, including solubility

profiles and spectral information. Its classification as a poison, primarily due to the presence of

the soluble barium ion, necessitates stringent safety precautions. The information provided in

this guide serves as a foundational overview for researchers and professionals, while also

highlighting the need for further investigation into the properties and safe handling of this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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